Cas no 1003887-62-4 ((4S)-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-amine)

(4S)-8-Fluoro-3,4-dihydro-2H-1-benzopyran-4-amine is a chiral amine derivative of the benzopyran scaffold, featuring a fluorine substituent at the 8-position. This compound is of interest in medicinal chemistry due to its potential as a building block for bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents. The stereospecific (4S) configuration ensures enantiomeric purity, which is critical for selective interactions with biological targets. The fluorine atom enhances metabolic stability and may influence binding affinity. Its rigid benzopyran core provides a constrained structure, useful for probing structure-activity relationships in drug discovery. This compound is suitable for synthetic elaboration or as a reference standard in pharmacological studies.

(4S)-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-amine structure

1003887-62-4 structure

Product Name:(4S)-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-amine

CAS No:1003887-62-4

MF:C₉H₁₀FNO

MW:167.180205821991

MDL:MFCD07374035

CID:827698

PubChem ID:46911903

Update Time:2025-06-07

(4S)-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-amine Chemical and Physical Properties

Names and Identifiers

- (S)-8-Fluorochroman-4-amine
- (4S)-8-fluoro-3,4-dihydro-2H-chromen-4-amine
- (4S)-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-amine
- (S)-8-fluoro-3,4-dihydro-2H-chromen-4-amine
- 2H-1-Benzopyran-4-aMine, 8-fluoro-3,4-dihydro-, (4S)-
- (S)-8-Fluorochroman-4-ylamine
- DTXSID50677266
- EN300-89205
- CS-16684
- I11338
- CS-0102170
- MFCD07374035
- AKOS015854207
- AM20020068
- SCHEMBL1265342
- 1003887-62-4
- DB-000771
- MDL： MFCD07374035
- Inchi： 1S/C9H10FNO/c10-7-3-1-2-6-8(11)4-5-12-9(6)7/h1-3,8H,4-5,11H2/t8-/m0/s1
- InChI Key： HXACNHXAKSMYNU-QMMMGPOBSA-N
- SMILES： FC1=CC=CC2=C1OCC[C@@H]2N

Computed Properties

Exact Mass: 167.07500
Monoisotopic Mass: 167.074642105g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 35.2Å²

Experimental Properties

PSA: 35.25000
LogP: 2.30830

(4S)-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-amine Pricemore >>

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